Cas no 6033-24-5 ((R)-(-)-2-Heptanol)

• Product Name: (R)-(-)-2-Heptanol
• CAS No: 6033-24-5
• Molecular Formula: C₇H₁₆O
• Molecular Weight: 116.20134
• MDL: MFCD00065956
• CID: 46350
• PubChem ID: 6992611

(R)-(-)-2-Heptanol Properties

Names and Identifiers

• (R)-Heptan-2-ol
• (R)-(?)-2-Heptanol
• (2R)-2-heptanol
• (R)-(-)-2-heptanol
• (R)-2-heptanol
• (R)-2-hydroxyheptane
• (S)-(+)-2-heptanol
• 2-Heptanol, (2R)-
• AC1Q2VBR
• Heptan-2R-ol
• PubChem6739
• R-(-)-2-heptanol
• 2-Heptanol,(-)- (8CI)
• 2-Heptanol, (R)-
• (-)-2-Heptanol
• l-2-Hydroxyheptane
• l-Amylmethylcarbinol
• CHEBI:179176
• SCHEMBL1261897
• CS-0152365
• UNII-Z96RWD50O7
• LMFA05000477
• D83253
• AKOS016015016
• EN300-1831936
• BDBM36164
• AMY25723
• (R)-(-)-2-Heptanol, 95%
• Q27295180
• 2-HEPTANOL (2R)-FORM [MI]
• AS-76029
• Z96RWD50O7
• 6033-24-5
• MFCD00065956
• (2R)-heptan-2-ol
• 2-Heptanol, (-)-
• CETWDUZRCINIHU-SSDOTTSWSA-N

• MDL： MFCD00065956
• InChIKey： CETWDUZRCINIHU-SSDOTTSWSA-N
• Inchi： 1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3/t7-/m1/s1
• SMILES： CCCCC[C@@H](C)O

Computed Properties

• Exact Mass: 116.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 116.12
• Heavy Atom Count: 8
• Complexity: 43.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.94750
• PSA: 20.23
• Refractive Index: 1.419
• Boiling Point: 74-75 ºC (23 mmHg)
• Melting Point: -30.45°C (estimate)
• Flash Point: 64 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: -9.5 º (neat)
• Density: 0.818